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Compound of Interest

Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Bis(hydroxymethyl)urea, a compound used in various industrial and research

applications. Adherence to these procedures is critical for minimizing risks and ensuring

regulatory compliance.

Immediate Safety and Personal Protective
Equipment (PPE)
When working with Bis(hydroxymethyl)urea, a thorough risk assessment should be

conducted to ensure the implementation of appropriate safety measures. The following

personal protective equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes that can

cause serious eye irritation.[1]

[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

may lead to irritation.

Body Protection A fully buttoned lab coat.
Protects the skin and personal

clothing from contamination.

Respiratory Protection

Required when dusts are

generated. A NIOSH-approved

particulate respirator is

recommended.

Minimizes the inhalation of

airborne particles.[1]

Operational Plan: Step-by-Step Handling
Procedures
Proper handling techniques are crucial to minimize exposure and prevent contamination. The

following is a step-by-step guide for working with Bis(hydroxymethyl)urea in a laboratory

setting.

Experimental Protocol for Handling Solid Bis(hydroxymethyl)urea:

Preparation:

Designate a specific area for handling the chemical, preferably within a fume hood to

control dust.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and materials, including a chemical scoop or spatula,

weighing paper or a container, and a waste container.

Donning PPE:
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Put on a lab coat, followed by safety goggles and any required respiratory protection.

Wash and dry hands thoroughly before putting on chemical-resistant gloves.

Weighing and Dispensing:

If possible, handle the solid in a fume hood or a ventilated enclosure to minimize dust

generation.

Use a dedicated, clean scoop or spatula to transfer the desired amount of

Bis(hydroxymethyl)urea from its storage container to a pre-tared weighing vessel.

Avoid creating dust clouds. If dust is generated, ensure proper ventilation is capturing it.

Immediately and securely close the main storage container after dispensing.

During the Experiment:

Keep all containers with Bis(hydroxymethyl)urea closed when not in use.

Clearly label all solutions and mixtures containing the compound.

Avoid contact with skin, eyes, and clothing.

Post-Experiment:

Decontaminate the work area with a suitable cleaning agent.

Properly dispose of all waste materials as outlined in the Disposal Plan section.

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by

the lab coat and then eye protection.

Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures: Spill and Exposure
Response
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Accidents can happen, and a clear, rehearsed emergency plan is essential.

In Case of a Spill:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Assess the Spill: For small, manageable spills of solid Bis(hydroxymethyl)urea, trained

personnel with appropriate PPE can proceed with cleanup. For large or unmanageable spills,

contact your institution's environmental health and safety (EHS) office.

Cleanup of Small Spills:

Wearing the prescribed PPE, carefully sweep the solid material into a designated waste

container.

Avoid generating dust during cleanup. If necessary, gently moisten the material with water

to minimize airborne particles.

Wipe the spill area with a wet cloth, and dispose of the cloth as hazardous waste.

Decontaminate the area once the spill has been cleared.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water.[1][3] If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][3]
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Disposal Plan
Proper disposal of Bis(hydroxymethyl)urea and its containers is critical to prevent

environmental contamination. Due to its classification as harmful to aquatic life, it should not be

disposed of down the drain.[1]

Disposal Protocol:

Waste Collection:

Collect all solid waste, including leftover chemical and contaminated materials (e.g.,

weighing paper, gloves, wipes), in a clearly labeled, sealed, and compatible hazardous

waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Container Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name,

"Bis(hydroxymethyl)urea."

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal company.

The primary recommended methods of disposal are incineration or landfilling at an

approved facility, in accordance with local, state, and federal regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for Bis(hydroxymethyl)urea.
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Property Value Source

Molecular Formula C₃H₈N₂O₃ [4]

Molecular Weight 120.11 g/mol [4]

Melting Point 123-126 °C (decomposes) [4]

Water Solubility Good [4]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of

Bis(hydroxymethyl)urea, from preparation to disposal.
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Workflow for Handling Bis(hydroxymethyl)urea
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Caption: Logical workflow for the safe handling of Bis(hydroxymethyl)urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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